Cas no 1248918-13-9 (2-(5-Methylfuran-2-yl)pyrimidin-4-amine)

• Product Name: 2-(5-Methylfuran-2-yl)pyrimidin-4-amine
• CAS No: 1248918-13-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5558285
• Update Time: 2025-05-21

2-(5-Methylfuran-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-(5-methyl-2-furanyl)-
• 2-(5-Methylfuran-2-yl)pyrimidin-4-amine

• Inchi： 1S/C9H9N3O/c1-6-2-3-7(13-6)9-11-5-4-8(10)12-9/h2-5H,1H3,(H2,10,11,12)
• InChI Key： PAPYSRBGFFKZOU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)O2)=NC=CC(N)=N1

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 243.1±32.0 °C(Predicted)
• pka: 4.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-(5-Methylfuran-2-yl)pyrimidin-4-amine

Introduction to 2-(5-Methylfuran-2-yl)pyrimidin-4-amine (CAS No. 1248918-13-9)

2-(5-Methylfuran-2-yl)pyrimidin-4-amine, with the CAS number 1248918-13-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and a 5-methylfuran substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(5-Methylfuran-2-yl)pyrimidin-4-amine can be represented as C₁₀H₁₀N₂O. The presence of the pyrimidine ring, a common motif in many biologically active molecules, suggests that this compound may exhibit interactions with various biological targets, such as enzymes, receptors, and nucleic acids. The 5-methylfuran substituent adds further complexity and can influence the compound's solubility, stability, and bioavailability.

Recent studies have explored the potential therapeutic applications of 2-(5-Methylfuran-2-yl)pyrimidin-4-amine. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 2-(5-Methylfuran-2-yl)pyrimidin-4-amine has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-(5-Methylfuran-2-yl)pyrimidin-4-amine could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(5-Methylfuran-2-yl)pyrimidin-4-amine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing in preclinical models.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies have indicated that 2-(5-Methylfuran-2-yl)pyrimidin-4-amine has a low toxicity profile at therapeutic doses. Animal models have shown no significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 2-(5-Methylfuran-2-yl)pyrimidin-4-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving nucleophilic substitution reactions and cyclization steps. These methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production if needed.

In conclusion, 2-(5-Methylfuran-2-yl)pyrimidin-4-amine (CAS No. 1248918-13-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its antiproliferative effects on cancer cells, anti-inflammatory properties, favorable pharmacokinetic profile, and low toxicity make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.